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Compound of Interest

Compound Name: Kisspeptin-10 human TFA

Cat. No.: B13390577

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Kisspeptin-10, a decapeptide encoded by the KISS1 gene, is a critical regulator of the

hypothalamic-pituitary-gonadal (HPG) axis and plays a pivotal role in reproductive function and

the onset of puberty.[1][2] It acts as an endogenous ligand for the G protein-coupled receptor

54 (GPR54), also known as the kisspeptin receptor.[3][4] The trifluoroacetate (TFA) salt form of

synthetic Kisspeptin-10 is commonly used in research due to its enhanced stability and

solubility.[5] Proper preparation of stock solutions from the lyophilized powder is a critical first

step for obtaining reliable and reproducible results in both in vitro and in vivo experiments.

These application notes provide a detailed protocol for the reconstitution, storage, and handling

of Kisspeptin-10 human TFA.

Product Information and Properties
Accurate calculations for stock solutions begin with the correct chemical properties. The TFA

counterion contributes to the total mass of the lyophilized product.

Table 1: Chemical Properties of Kisspeptin-10 Human TFA
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Property Value Reference

Molecular Formula C63H83N17O14.C2HF3O2

Molecular Weight 1416.46 g/mol

Purity (by RP-HPLC) >97.0%

Appearance White lyophilized powder

Table 2: Solubility of Kisspeptin-10 Human TFA

Solvent Concentration Reference

Sterile Water 4 mg/mL (2.82 mM)

DMSO 100 mg/mL (approx. 70.6 mM)

Normal Saline (0.9%)
Used for dilution in human

studies

Experimental Protocols
Materials and Equipment

Kisspeptin-10 human TFA, lyophilized powder

Sterile, nuclease-free water (e.g., 18 MΩ-cm H₂O), fresh DMSO, or sterile 0.9% saline

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol for Reconstitution of Lyophilized Peptide
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This protocol details the steps to prepare a 1 mM stock solution in sterile water. Calculations

should be adjusted based on the desired final concentration and solvent.

Pre-Reconstitution Handling: Before opening, allow the vial of lyophilized peptide to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation from

forming inside the vial, which can affect peptide stability.

Solvent Selection: Choose an appropriate solvent based on experimental requirements. For

most cell-based assays, sterile water or a buffer is preferred. DMSO is suitable for achieving

higher concentrations but may be cytotoxic to certain cell lines.

Calculating Solvent Volume: Use the molecular weight (1416.46 g/mol ) to calculate the

volume of solvent needed.

Formula: Volume (L) = [Mass of Peptide (g) / Molecular Weight ( g/mol )] / Desired

Concentration (mol/L)

Example for 1 mg of peptide to make a 1 mM stock:

Volume (L) = [0.001 g / 1416.46 g/mol ] / 0.001 mol/L

Volume (L) = 0.000706 L = 706 µL

Reconstitution Procedure:

Aseptically add the calculated volume of the chosen solvent to the vial.

Direct the solvent down the side of the vial to gently wet the powder without causing

foaming.

Close the vial and gently swirl or roll it until the powder is completely dissolved. Do not

shake or vortex vigorously, as this can cause the peptide to aggregate or degrade.

Enhancing Solubility (if needed): If the peptide does not dissolve readily, the solution can be

gently warmed to 37°C or briefly sonicated in an ultrasonic bath to aid dissolution.

Aliquot and Store: To avoid repeated freeze-thaw cycles, which can degrade the peptide,

aliquot the stock solution into single-use, low-protein-binding tubes.
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Table 3: Example Reconstitution Volumes for a 1 mg Vial of Kisspeptin-10 TFA (MW = 1416.46)

Desired Stock Concentration Volume of Solvent to Add

10 mM 70.6 µL

5 mM 141.2 µL

1 mM 706 µL

0.5 mM (500 µM) 1.412 mL

Storage and Stability Guidelines
Proper storage is essential to maintain the biological activity of the peptide.

Table 4: Recommended Storage Conditions

Form Temperature Duration Notes Reference

Lyophilized

Powder
-20°C or -80°C Up to 3 years

Store desiccated

and protected

from light.

Stock Solution in

Solvent
-80°C Up to 6 months

Recommended

for long-term

storage.

Stock Solution in

Solvent
-20°C Up to 1 month

Suitable for

short-term

storage.

Working

Dilutions

(Aqueous)

4°C 2-7 days

For immediate

use. Avoid

prolonged

storage.

Note: For long-term storage of reconstituted peptide, the addition of a carrier protein like 0.1%

Bovine Serum Albumin (BSA) or Human Serum Albumin (HSA) can help prevent peptide loss

due to adsorption to vial surfaces.
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Visualized Workflows and Pathways
Kisspeptin-10 Signaling Pathway
Kisspeptin-10 initiates its biological effects by binding to the GPR54 receptor, which primarily

couples to the Gq/11 G-protein. This activation leads to the stimulation of phospholipase C

(PLC), resulting in the production of inositol triphosphate (IP3) and diacylglycerol (DAG), which

subsequently mobilize intracellular calcium and activate protein kinase C (PKC). This cascade

is fundamental to its role in stimulating Gonadotropin-Releasing Hormone (GnRH) neuronal

activity.
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Caption: Kisspeptin-10 signaling via the GPR54 receptor.
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Experimental Workflow: From Stock to Assay
The following diagram illustrates a typical experimental workflow, from the initial preparation of

a Kisspeptin-10 stock solution to its use in a cell-based functional assay.
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Caption: General workflow for Kisspeptin-10 stock preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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